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Compound of Interest

Compound Name: (Rac)-Epoxiconazole

Cat. No.: B601465

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of (rac)-Epoxiconazole
in studying fungal growth inhibition. This document includes detailed information on the
mechanism of action, experimental protocols for assessing antifungal activity, and quantitative
data on its efficacy against various fungal species.

Introduction

(Rac)-Epoxiconazole is a broad-spectrum triazole fungicide widely used in agriculture to
protect crops from a variety of fungal diseases.[1] Its efficacy lies in its ability to disrupt a crucial
metabolic pathway in fungi, leading to the inhibition of growth and proliferation. Understanding
the specific application of (rac)-Epoxiconazole in research settings is vital for the development
of new antifungal strategies and for monitoring the emergence of resistance.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

The primary mode of action of (rac)-Epoxiconazole, like other azole antifungals, is the
inhibition of the enzyme lanosterol 14a-demethylase (CYP51). This enzyme is a critical
component of the fungal ergosterol biosynthesis pathway. Ergosterol is an essential sterol in
the fungal cell membrane, analogous to cholesterol in mammalian cells, and is vital for
maintaining membrane integrity, fluidity, and the function of membrane-bound enzymes.
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By binding to the heme iron cofactor of CYP51, epoxiconazole blocks the demethylation of
lanosterol, a precursor to ergosterol. This inhibition leads to a depletion of ergosterol and an
accumulation of toxic 14a-methylated sterol precursors in the fungal cell membrane. The
altered sterol composition disrupts the membrane structure and function, ultimately leading to
the cessation of fungal growth and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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